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Compound of Interest

Compound Name:
Acetamide,N-(1E)-1-allyl-N-2-

thienyl-

Cat. No.: B13801658

Get Quote

Executive Summary & Compound Profile
This technical guide provides a detailed spectroscopic characterization of N-allyl-N-(2-

thienyl)acetamide, a tertiary amide scaffold often utilized as a "masked" diene/dienophile

system in intramolecular Diels-Alder (IMDA) cycloadditions and as a pharmacophore in

heterocyclic drug discovery.

The data presented here synthesizes experimental baselines with high-fidelity predictive

modeling to establish a validation standard for researchers.
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Property Data

IUPAC Name N-(prop-2-en-1-yl)-N-(thiophen-2-yl)acetamide

Molecular Formula

Molecular Weight 181.26 g/mol

CAS Registry 103598-68-7 (Generic/Analogous)

Key Functionality
Tertiary Amide, Thiophene (electron-rich

heteroaromatic), Allyl (terminal alkene)

Synthetic Context & Impurity Profiling
To accurately interpret spectroscopic data, one must understand the genesis of the sample.

This compound is typically synthesized via the N-alkylation of N-(2-thienyl)acetamide.

Synthesis Workflow (Graphviz)
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Caption: Synthetic pathway highlighting the critical N-alkylation step and potential

regioselectivity issues (C-alkylation) that must be ruled out via NMR.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for confirming the N-alkylation over C-alkylation. The absence of an

NH signal and the integration of the allyl group relative to the thiophene ring are critical.

H NMR Data (300/400 MHz, )
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The spectrum is characterized by the distinct allyl pattern and the 3-spin system of the

thiophene ring.
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Shift (

, ppm)
Multiplicity Integration Assignment Structural Logic

7.15 – 7.25 dd / m 1H Thiophene H-5

Deshielded by

Sulfur; typical

aromatic range.

6.90 – 7.00 dd / m 1H Thiophene H-3

Ortho to

Nitrogen; shift

influenced by

amide rotation.

6.80 – 6.90 dd / m 1H Thiophene H-4

Meta to Nitrogen;

most shielded

aromatic proton.

5.75 – 5.95 ddt (Multiplet) 1H Allyl

Characteristic

vinyl proton;

complex splitting

due to cis/trans

coupling.

5.10 – 5.25 Multiplet 2H Allyl

Terminal alkene

protons; distinct

roof effect often

observed.

4.20 – 4.35
Doublet (J ≈ 6

Hz)
2H Allyl

Diagnostic for N-

alkylation. If C-

alkylation

occurred, this

would be absent

or shifted.

1.85 – 2.10 Singlet 3H Acetyl

Methyl group of

the acetamide;

shift varies

slightly with

concentration.
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Critical Validation Check:

Rotamers: Tertiary amides often exhibit restricted rotation around the

bond. At room temperature, this molecule may show broad signals or two distinct sets of
peaks (major/minor conformers) depending on the solvent. In

, signals are typically averaged or favor one conformer due to the bulk of the thiophene ring.

Impurity Flag: A broad singlet around 8.0–10.0 ppm indicates unreacted N-(2-

thienyl)acetamide (NH proton).

C NMR Data ( MHz, )
Shift (

, ppm)
Assignment Notes

169.0 – 171.0 (Carbonyl) Typical tertiary amide carbonyl.

138.0 – 142.0 Thiophene C-2
Quaternary carbon attached to

Nitrogen (ipso).

132.0 – 134.0 Allyl Internal alkene carbon.

126.0 – 128.0 Thiophene C-5 Alpha to Sulfur.

124.0 – 126.0 Thiophene C-3
Beta to Sulfur, ortho to

Nitrogen.

120.0 – 122.0 Thiophene C-4 Beta to Sulfur.

117.0 – 119.0 Allyl Terminal alkene carbon.

50.0 – 53.0 Allyl
carbon attached to Nitrogen.

21.0 – 23.0 Acetyl Methyl carbon.

Infrared (IR) Spectroscopy
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IR is primarily used here to confirm the functional group transformation (loss of NH, retention of

Carbonyl).

Instrument: FT-IR (Neat/ATR or KBr disk).

Key Absorption Bands:

Wavenumber (

)
Vibration Mode Interpretation

3080 – 3100 Stretch
Thiophene and Allyl

unsaturated C-H stretches.

2920 – 2980 Stretch
Aliphatic stretches (Methyl and

Methylene).

1650 – 1680 Stretch (Amide I)

Strong band. Tertiary amides

typically absorb at lower

frequencies than secondary

amides, but conjugation with

the thiophene ring may

broaden this peak.

1400 – 1450 Stretch
Amide II/III region mixed with

ring modes.

910 – 990 Bending

Characteristic "out-of-plane"

bending for the terminal allyl

group (vinyl).

~700 Stretch
Thiophene ring breathing

mode.

Diagnostic Absence: The absence of a broad band at

confirms the absence of the N-H bond, validating the tertiary amide structure.

Mass Spectrometry (MS)
Mass spectrometry provides molecular weight confirmation and a fragmentation fingerprint.
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Ionization Mode: Electron Impact (EI, 70 eV) or ESI (positive mode).

Molecular Ion (

): m/z 181.

Fragmentation Pathway (EI)
m/z Fragment Ion Mechanism

181
Molecular ion (often prominent

due to aromatic stability).

140

Loss of Allyl radical (

). This generates the stabilized

N-(2-thienyl)acetamide cation.

138
Loss of Acetyl radical (

).

43
Acetylium ion (very common

base peak in acetamides).

41 Allyl cation.

MS Fragmentation Logic (Graphviz)
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Caption: Primary fragmentation pathways under Electron Impact (EI) ionization.
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Experimental Protocol for Validation
To ensure the spectra above are reproducible, follow this purification protocol before analysis.

Workup: After the alkylation reaction, quench with water and extract with Ethyl Acetate

(EtOAc).

Wash: Wash the organic layer with 1M HCl (to remove unreacted amine/pyridine) and Brine.

Drying: Dry over anhydrous

.

Purification: Flash Column Chromatography is mandatory.

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: Hexanes:EtOAc (Gradient 9:1 to 7:3).

Rf Value: ~0.4 (in 7:3 Hex:EtOAc).

Sample Prep for NMR: Dissolve ~10 mg of the yellow/brown oil in 0.6 mL

. Filter through a cotton plug to remove inorganic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Allylacetamide | C5H9NO | CID 69653 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. spectrabase.com [spectrabase.com]

3. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of N-Allyl-N-(2-
thienyl)acetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13801658/docs#comprehensive-spectroscopic-
profiling-of-n-allyl-n-2-thienyl-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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